Cas no 112596-36-8 (1-3-(Bromomethyl)phenyl-1H-pyrrole)

1-3-(Bromomethyl)phenyl-1H-pyrrole Properties

Names and Identifiers

• 1H-Pyrrole,1-[3-(bromomethyl)phenyl]-
• 1-[3-(Bromomethyl)phenyl]-1H-pyrrole
• 1-[3-(bromomethyl)phenyl]pyrrole
• [3-(bromomethyl)phenyl]pyrrole
• 3-Pyrrol-1-ylbenzyl bromide
• BUTTPARK 96\50-02
• SB62320
• W-204790
• AKOS015912075
• DTXSID30380160
• 1-3-Bromomethylphenyl-1H-pyrrole
• A802610
• MFCD03086141
• YMWNCAQFJODGRZ-UHFFFAOYSA-N
• 1-[3-(Bromomethyl)phenyl]-1H-pyrrole, AldrichCPR
• FT-0607109
• 1-(3-(bromomethyl)phenyl)-1h-pyrrole
• TRANS,TRANS-4-PROPENYL-4-PROPYL-BICYCLOHEXYL
• 1-(3-bromomethyl-phenyl)-1H-pyrrole
• 112596-36-8
• SCHEMBL201853
• 1-[3-(BROMOMETHYL)PHENYL]-1H-PYRROLE
• DB-008033
• +Expand

• MDL： MFCD03086141
• InChIKey： YMWNCAQFJODGRZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10BrN/c12-9-10-4-3-5-11(8-10)13-6-1-2-7-13/h1-8H,9H2
• SMILES： C1=CN(C=C1)C2=CC=CC(=C2)CBr

Computed Properties

• Exact Mass: 235.00000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 235
• Heavy Atom Count: 13
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• LogP: 3.37220
• PSA: 4.93000
• Refractive Index: 1.593
• Boiling Point: 263.0±35.0 °C at 760 mmHg
• Melting Point: 54 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 112.9±25.9 °C
• Density: 1.5±0.1 g/cm3

1-3-(Bromomethyl)phenyl-1H-pyrrole Security Information

• Safety Term：S26;S36/37/39;S45
• Safety Instruction： H303+H313+H333
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

1-3-(Bromomethyl)phenyl-1H-pyrrole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%